N-ethyl-6-methoxy-3-methyl-N-[(5-methyl-2-furyl)methyl]-1-benzofuran-2-carboxamide

• IUPAC Name: N-ethyl-6-methoxy-3-methyl-N-[(5-methylfuran-2-yl)methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H21NO4/c1-5-20(11-15-7-6-12(2)23-15)19(21)18-13(3)16-9-8-14(22-4)10-17(16)24-18/h6-10H,5,11H2,1-4H3
• InChI Key: CUVWIPYBIJYOFN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=C(O1)C)C(=O)C2=C(C3=C(O2)C=C(C=C3)OC)C
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol

Description

N-ethyl-6-methoxy-3-methyl-N-[(5-methyl-2-furyl)methyl]-1-benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C19H21NO4 and its molecular weight is 327.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 327.14705815 g/mol and the complexity rating of the compound is 443. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

Novel benzofuran derivatives, including compounds similar in structure to "N-ethyl-6-methoxy-3-methyl-N-[(5-methyl-2-furyl)methyl]-1-benzofuran-2-carboxamide," have been synthesized for their potential medicinal applications. These compounds exhibit significant biological activities, such as anti-inflammatory, analgesic, antimicrobial, and antifilarial properties. For instance, Abu-Hashem et al. (2020) synthesized novel benzodifuranyl and related compounds derived from visnaginone and khellinone, showcasing COX-1/COX-2 inhibition along with analgesic and anti-inflammatory activities Abu‐Hashem, Al-Hussain, & Zaki, 2020. Similarly, a study by Mubarak et al. (2007) reported on new benzofuran derivatives with potential anti-HIV-1 and HIV-2 activities Mubarak, Salih, Ayoub, Saadeh, & Al-Masoudi, 2007.

Catalysis and Material Science

Benzofuran compounds have also found applications in catalysis and the production of renewable materials. Pacheco et al. (2015) discussed the use of silica molecular sieves for catalyzing Diels–Alder and dehydrative aromatization reactions between ethylene and biomass-derived furans, aiming at the production of biobased terephthalic acid precursors Pacheco, Labinger, Sessions, & Davis, 2015. This research signifies the role of benzofuran derivatives in sustainable chemistry and material science, contributing to the development of eco-friendly alternatives to petrochemical-based products.

Cholinesterase Inhibitory Activity

Research on benzofuran carboxamide derivatives has shown promising results in the context of neurodegenerative diseases. Abedinifar et al. (2018) synthesized a series of benzofuran-2-carboxamide-N-benzyl pyridinium halide derivatives as cholinesterase inhibitors, revealing potent butyrylcholinesterase inhibitory activity. This study highlights the potential of such compounds in treating conditions characterized by cholinesterase deregulation, like Alzheimer's disease Abedinifar, Farnia, Mahdavi, Nadri, Moradi, Ghasemi, Küçükkılınç, Firoozpour, & Foroumadi, 2018.